Cas no 83708-39-8 ((3-Aminopropoxy)benzene Hydrochloride)

• Product Name: (3-Aminopropoxy)benzene Hydrochloride
• CAS No: 83708-39-8
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• MDL: MFCD01325325
• CID: 989026
• PubChem ID: 18590545
• Update Time: 2025-04-23

(3-Aminopropoxy)benzene Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Phenoxypropylamine hydrochloride
• (3-Aminopropoxy)benzene Hydrochloride
• Z234895129
• (3-phenoxypropyl)amine hydrochloride
• 3-Phenoxypropan-1-amine hydrochloride
• 3-phenoxypropan-1-aminehydrochloride
• 3-phenoxypropan-1-amine;hydrochloride
• (3-Aminopropoxy)benzeneHCl
• AMY4758
• MFCD01325325
• AKOS BBS-00007965
• CS-0080035
• AS-56910
• 3-PHENOXYPROPAN-1-AMINE HCL
• EN300-30309
• SY168373
• JTWGNQQRTPIYSJ-UHFFFAOYSA-N
• 3-Phenoxypropan-1-amine hydrochloride, AldrichCPR
• (3-Aminopropoxy)benzene HCl
• AKOS000320017
• SCHEMBL3541189
• 83708-39-8

• MDL： MFCD01325325
• Inchi： 1S/C9H13NO.ClH/c10-7-4-8-11-9-5-2-1-3-6-9;/h1-3,5-6H,4,7-8,10H2;1H
• InChI Key： JTWGNQQRTPIYSJ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1)CCCN

Computed Properties

• Exact Mass: 187.0763918g/mol
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 89.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

(3-Aminopropoxy)benzene Hydrochloride Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on (3-Aminopropoxy)benzene Hydrochloride

AKOS BBS-00007965 (CAS No. 83708-39-8): A Comprehensive Overview

AKOS BBS-00007965, also known by its CAS registry number 83708-39-8, is a compound that has garnered significant attention in the field of biopharmaceutical research. This article delves into the latest advancements and insights surrounding this compound, emphasizing its potential applications and implications for modern medicine.

The compound AKOS BBS-00007965 has been extensively studied for its role in targeted therapy development. Recent research has highlighted its ability to modulate specific cellular pathways, making it a promising candidate for the treatment of various diseases. For instance, studies have demonstrated its potential in oncology, where it exhibits selective activity against certain cancer cells.

One of the most compelling aspects of AKOS BBS-00007965 is its unique chemical structure, which contributes to its bioavailability and metabolic stability. These properties are critical for the development of drugs with enhanced therapeutic efficacy and reduced side effects. Researchers have also explored its interactions with key enzymes and receptors, providing valuable insights into its mechanism of action.

Recent advancements in precision medicine have further underscored the importance of compounds like AKOS BBS-00007965. By leveraging cutting-edge technologies such as machine learning and crystallography, scientists have been able to optimize its structure for improved therapeutic outcomes. These efforts have significantly advanced our understanding of how such compounds can be tailored to address specific medical needs.

In the realm of clinical trials, AKOS BBS-00007965 has shown remarkable potential. Early-stage studies have reported favorable safety profiles and encouraging efficacy data, paving the way for further investigation in larger patient populations. These findings have generated considerable excitement among researchers and clinicians alike.

The journey of AKOS BBS-00007965 from the laboratory to potential clinical application exemplifies the collaborative efforts between academia, industry, and regulatory bodies. This multi-disciplinary approach has been instrumental in overcoming challenges associated with drug development, such as toxicity optimization and manufacturing scalability.

Looking ahead, the continued exploration of AKOS BBS-00007965 holds immense promise for addressing unmet medical needs. As our understanding of its pharmacokinetics and pharmacodynamics deepens, so too does its potential to revolutionize treatment approaches across various therapeutic areas.